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Compound of Interest

Compound Name: 2-Hydroxyanthraquinone

Cat. No.: B7767098

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemicals is paramount. This guide provides immediate and essential safety and
logistical information for 2-Hydroxyanthraquinone, including detailed operational and disposal
plans.

Chemical Profile and Hazards

2-Hydroxyanthraquinone is a naturally occurring compound with known antitumor and
immunosuppressive activity.[1] It is a solid in its pure form. While it has applications in
research, it also presents several hazards that necessitate careful handling.

Primary hazards associated with 2-Hydroxyanthraquinone include:

Skin Irritation: May cause skin irritation.

Eye Irritation: Can cause serious eye irritation.[2]

Allergic Skin Reaction: May cause an allergic skin reaction.[2]

Respiratory Irritation: May cause respiratory irritation.

Aquatic Toxicity: Toxic to aquatic life with long-lasting effects.[2]
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Hazard Classification GHS Pictogram Hazard Statement

Skin Irritation GHSO07 H315: Causes skin irritation

H319: Causes serious eye

Eye Irritation GHSO07 o
irritation
. o H317: May cause an allergic
Skin Sensitization GHSO07 ] )
skin reaction
) o H335: May cause respiratory
Respiratory Irritation GHSO07 o
irritation
Hazardous to the Aquatic H411: Toxic to aquatic life with
_ GHS09 ]
Environment long lasting effects

Personal Protective Equipment (PPE)

The following table summarizes the recommended PPE for handling 2-
Hydroxyanthraquinone. Adherence to these recommendations is critical to minimize exposure
risk.
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PPE Category Recommended Equipment Specifications

Nitrile or butyl rubber gloves

are recommended. Gloves

Hand Protection Chemical-resistant gloves _ _
must be inspected prior to use.
[31[4]
Must be worn at all times in the

] Safety glasses with side laboratory. A face shield may
Eye and Face Protection )
shields or goggles be necessary for splash

hazards.[4]

Required when handling the

powder outside of a certified
Respiratory Protection NIOSH-approved respirator chemical fume hood or when

dusts are generated. A P2 filter

is recommended.[4]

A flame-retardant lab coat
Protective Clothing Laboratory coat should be worn and fully
buttoned.[4]

Shoes must fully cover the
feet.[4]

Footwear Closed-toe shoes

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for laboratory safety.

Receiving and Storage

 Inspection: Upon receipt, inspect the container for any damage or leaks.

o Storage: Store in a tightly closed container in a dry, well-ventilated area. Keep away from
incompatible materials.

» Labeling: Ensure the container is clearly labeled with the chemical name and associated
hazards.
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Handling Procedures

o Engineering Controls: All handling of 2-Hydroxyanthraquinone powder should be
conducted in a certified chemical fume hood to minimize inhalation exposure.[5] Ensure an
eyewash station and safety shower are readily accessible.[5]

o Weighing: When weighing, use a balance inside the fume hood or in a ventilated enclosure.

o Solution Preparation: To prepare solutions, slowly add the solid to the solvent to avoid
splashing.

o Personal Hygiene: Wash hands thoroughly with soap and water after handling, even if gloves
were worn.[6] Do not eat, drink, or smoke in the handling area.[6]

Spill and Emergency Procedures

In the event of a spill or exposure, follow these procedures:
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Scenario

Action

Minor Spill

1. Alert personnel in the immediate area. 2.
Wearing appropriate PPE, cover the spill with an
absorbent material. 3. Clean up the spill using
dry procedures to avoid generating dust.[6] 4.
Place all contaminated materials in a sealed,

labeled hazardous waste container.[6]

Major Spill

1. Evacuate the area immediately. 2. Alert the
appropriate emergency response team. 3.

Prevent entry into the affected area.

Skin Contact

1. Immediately wash the affected area with soap
and plenty of water for at least 15 minutes.[3] 2.
Remove contaminated clothing.[3] 3. Seek

medical attention if irritation persists.[3]

Eye Contact

1. Immediately flush eyes with plenty of water
for at least 15 minutes, occasionally lifting the
upper and lower eyelids.[3] 2. Seek immediate

medical attention.[3]

1. Move the person to fresh air.[3] 2. If breathing

Inhalation is difficult, give oxygen.[3] 3. Seek medical
attention.[3]
1. Do NOT induce vomiting. 2. Rinse mouth with
) water.[3] 3. Never give anything by mouth to an
Ingestion

unconscious person.[3] 4. Seek immediate

medical attention.[3]

Disposal Plan

All waste containing 2-Hydroxyanthraquinone must be treated as hazardous waste.

e Solid Waste: Collect all solid 2-Hydroxyanthraquinone and any contaminated materials

(e.g., weighing paper, contaminated gloves, absorbent materials) in a designated, sealed,

and clearly labeled hazardous waste container.[5]

© 2025 BenchChem. All rights reserved.

5/9 Tech Support


https://store.apolloscientific.co.uk/storage/msds/OR0392_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR0392_msds.pdf
https://www.chemicalbook.com/msds/2-hydroxy-3-hydroxymethyl-anthraquinone.pdf
https://www.chemicalbook.com/msds/2-hydroxy-3-hydroxymethyl-anthraquinone.pdf
https://www.chemicalbook.com/msds/2-hydroxy-3-hydroxymethyl-anthraquinone.pdf
https://www.chemicalbook.com/msds/2-hydroxy-3-hydroxymethyl-anthraquinone.pdf
https://www.chemicalbook.com/msds/2-hydroxy-3-hydroxymethyl-anthraquinone.pdf
https://www.chemicalbook.com/msds/2-hydroxy-3-hydroxymethyl-anthraquinone.pdf
https://www.chemicalbook.com/msds/2-hydroxy-3-hydroxymethyl-anthraquinone.pdf
https://www.chemicalbook.com/msds/2-hydroxy-3-hydroxymethyl-anthraquinone.pdf
https://www.chemicalbook.com/msds/2-hydroxy-3-hydroxymethyl-anthraquinone.pdf
https://www.chemicalbook.com/msds/2-hydroxy-3-hydroxymethyl-anthraquinone.pdf
https://www.chemicalbook.com/msds/2-hydroxy-3-hydroxymethyl-anthraquinone.pdf
https://www.benchchem.com/product/b7767098?utm_src=pdf-body
https://www.benchchem.com/product/b7767098?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Nitroanthraquinone.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7767098?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Safety O ing Guid
BE“GHE ° etyChecpkeAI\‘:iESI?y& Itjrilcineg

e Liquid Waste: Collect any solutions containing 2-Hydroxyanthraquinone in a separate,
sealed, and clearly labeled hazardous waste container.

» Disposal: Dispose of all hazardous waste through your institution's environmental health and
safety office, following all local, state, and federal regulations. Do not dispose of down the

drain.

Workflow for Handling 2-Hydroxyanthraquinone

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b7767098?utm_src=pdf-body
https://www.benchchem.com/product/b7767098?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7767098?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Preparation

)

Handling

Weigh Solid

Prepare Solution

Post-HandI;%/

( ) Contaminated materials

Unused solution

Used PPE

e
e

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 2-Hydroxyanthraquinone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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